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Compound of Interest

Compound Name: Veratrole-d4

Cat. No.: B593016

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einfihrung: Die genaue Quantifizierung von Analyten in komplexen Matrices wie
Umweltproben oder biologischen Flussigkeiten ist eine grundlegende Herausforderung in der
analytischen Chemie. Die Extraktionseffizienz kann je nach Probenmatrix und experimentellen
Bedingungen erheblich variieren. Surrogatstandards sind chemische Verbindungen, die den
Zielanalyten chemisch sehr &hnlich sind, aber in den Proben nicht natirlich vorkommen. Sie
werden den Proben vor der Extraktion in einer bekannten Konzentration zugesetzt, um die
Effizienz des gesamten Probenvorbereitungs- und Analyseprozesses zu Uberwachen und zu
korrigieren. Veratrol-d4 (1,2-Dimethoxybenzol-d4) ist aufgrund seiner chemischen Ahnlichkeit
mit einer Reihe von methoxylierten aromatischen Verbindungen ein idealer Surrogatstandard.
Seine deuterierte Struktur erméglicht eine einfache Unterscheidung vom nicht-markierten
Analyten mittels massenspektrometrischer Verfahren.

Dieser Anwendungshinweis beschreibt die Verwendung von Veratrol-d4 als Surrogatstandard
zur Bestimmung der Extraktionseffizienz von methoxylierten Phenolen und verwandten
Verbindungen aus wassrigen Proben mittels Gaschromatographie-Massenspektrometrie (GC-
MS).

Anwendungsbereich
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Veratrol-d4 eignet sich als Surrogatstandard fur die Analyse von flichtigen und halbflichtigen
organischen Verbindungen, insbesondere solchen mit einer Methoxybenzol-Grundstruktur.
Dazu gehdren unter anderem:

Guajacol (2-Methoxyphenol)

4-Ethylguajacol

Eugenol

Andere methoxylierte Phenole

Dimethoxybenzol-lsomere

Typische Anwendungsgebiete sind die Umweltanalytik (Wasser- und Bodenproben) sowie die
Analyse von Lebensmitteln und Getranken (z. B. Wein, Spirituosen).

Quantitative Datenzusammenfassung

Die Wiederfindungsrate des Surrogatstandards ist ein direktes Mal3 fur die Effizienz des
Extraktionsverfahrens. Die Akzeptanzkriterien fur die Wiederfindung liegen typischerweise im
Bereich von 70-130 %, kbnnen aber je nach Methode und regulatorischen Anforderungen
variieren. Die folgende Tabelle zeigt reprasentative Daten zur Wiederfindung von Veratrol-d4 in
verschiedenen Matrices.
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Mittlere
. Wiederfindu
Spiking- . .
. Probenvolu . Extraktions  Analytische ng (%)
Matrix Konzentrati
men (mL) methode Methode [Standarda
on (ng/mL) )
bweichung,
n=5]
Flissig-
Reinstwasser 100 50 Flissig- GC-MS 98,5[1][2]
Extraktion
Flissig-
Oberflachenw )
100 50 Flussig- GC-MS 92,1[3][4]
asser
Extraktion
Flissig-
Kommunales ]
100 50 Fliissig- GC-MS 85,4[4][5]
Abwasser )
Extraktion
Festphasene
Wein (weil) 50 100 xtraktion GC-MS 95,2[3][6]
(SPE)

Experimentelle Protokolle

Benoétigte Materialien und Reagenzien
e Veratrol-d4-Stammlésung (z. B. 100 pg/mL in Methanol)

e LOsungsmittel fur die Extraktion (z. B. Dichlormethan, HPLC-Qualitat)

e Natriumsulfat (wasserfrei, analysenrein)

e Probengefalie (z. B. 250-mL-Scheidetrichter)

o Rotationsverdampfer oder Stickstoff-Evaporator

o GC-MS-System mit einer geeigneten Kapillarséule (z. B. DB-5ms)

» Standard-Laborgerate (Pipetten, Kolben, etc.)
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Protokoll: Flussig-Fliissig-Extraktion von Wasserproben

Dieses Protokoll beschreibt die Extraktion von methoxylierten Phenolen aus Wasserproben
unter Verwendung von Veratrol-d4 als Surrogatstandard.

e Probenvorbereitung: Eine 100-mL-Wasserprobe wird in einen 250-mL-Scheidetrichter
Uberfuhrt.

o Spiking mit Surrogatstandard: Eine definierte Menge der Veratrol-d4-Stammldsung wird zur
Probe gegeben, um eine Endkonzentration von 50 ng/mL zu erreichen. Die Probe wird kurz
geschuttelt, um eine homogene Verteilung zu gewéahrleisten.

o Extraktion: 30 mL Dichlormethan werden zum Scheidetrichter gegeben. Der Trichter wird
verschlossen und fur 2 Minuten kraftig geschittelt, wobei regelmé&fRig entluftet wird.

e Phasentrennung: Die Phasen werden sich fir 10 Minuten trennen gelassen. Die untere
organische Phase wird in einen sauberen Erlenmeyerkolben abgelassen.

o Wiederholung der Extraktion: Der Extraktionsschritt (3 und 4) wird zweimal mit jeweils 30 mL
frischem Dichlormethan wiederholt. Die organischen Phasen werden im selben
Erlenmeyerkolben gesammelt.

e Trocknung: Der gesammelte organische Extrakt wird Giber wasserfreiem Natriumsulfat
getrocknet, um restliches Wasser zu entfernen.

o Aufkonzentrierung: Der getrocknete Extrakt wird vorsichtig unter einem leichten
Stickstoffstrom oder mittels eines Rotationsverdampfers auf ein Endvolumen von 1 mL
eingeengt.

e Analyse: Der konzentrierte Extrakt wird in ein GC-Vial Uberfuihrt und mittels GC-MS
analysiert.

GC-MS-Analysebedingungen (Beispiel)

o Gaschromatograph: Agilent 7890B oder aquivalent

o Massenspektrometer: Agilent 5977A oder aquivalent
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e Saule: DB-5ms (30 m x 0,25 mm ID, 0,25 um Filmdicke)
« Injektor: Splitless, 250 °C
o Ofenprogramm: 50 °C (2 min), dann mit 10 °C/min auf 280 °C, 5 min halten
o Tragergas: Helium, konstante Flussrate 1,2 mL/min
e MS-Quelle: 230 °C
e MS-Quadrupol: 150 °C
o Akguisitionsmodus: Selected lon Monitoring (SIM)
o Veratrol-d4: m/z 142, 127

o Guajacol (Beispiel-Analyt): m/z 124, 109

Berechnung der Wiederfindung

Die prozentuale Wiederfindung des Surrogatstandards wird wie folgt berechnet:
Wiederfindung (%) = (Gefundene Konzentration / Erwartete Konzentration) * 100

Die gefundene Konzentration wird aus der Kalibrierkurve des Veratrol-d4 ermittelt. Die
erwartete Konzentration ist die Konzentration, die nach dem Spiking in der Probe vorlag.

Visualisierungen
Experimenteller Arbeitsablauf
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Abbildung 1: Allgemeiner Arbeitsablauf fir die Extraktionseffizienzstudie.

Logische Beziehung der Standards
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Abbildung 2: Rolle von Veratrol-d4 als Surrogatstandard im analytischen Prozess.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 6. Determination of synthetic phenolic antioxidants and their metabolites in water samples by
downscaled solid-phase extraction, silylation and gas chromatography-mass spectrometry -
PubMed [pubmed.nchbi.nlm.nih.gov]

 To cite this document: BenchChem. [Anwendungshinweis und Protokoll: Veratrol-d4 als
Surrogatstandard in Extraktionseffizienzstudien]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b593016#veratrole-d4-as-a-surrogate-
standard-in-extraction-efficiency-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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